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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(azide-PEG4)-Cy7

Cat. No.: B11827652 Get Quote

In-depth Technical Guide: N-(m-PEG4)-N'-(azide-
PEG4)-Cy7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of N-(m-
PEG4)-N'-(azide-PEG4)-Cy7, a near-infrared (NIR) fluorescent dye containing a bifunctional

PEG linker with a terminal azide group for "click chemistry" applications.

Core Compound Properties
Property Value Reference

CAS Number 2107273-40-3 [1][2]

Molecular Formula C46H66ClN5O8 [1][3]

Molecular Weight ~852.5 g/mol [2][3]

Purity ≥98% [2]

Excitation Maximum (λex) ~750 nm [2]

Emission Maximum (λem) ~773 nm [2]

Solubility Data
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N-(m-PEG4)-N'-(azide-PEG4)-Cy7 is characterized by the presence of a hydrophilic

polyethylene glycol (PEG) spacer, which enhances its solubility in aqueous media.[2][3] While

specific quantitative solubility data is not readily available in public literature, qualitative

solubility information from various suppliers indicates its solubility in a range of common

laboratory solvents.

Solvent Solubility Reference

Water Soluble [1][2]

Dimethyl Sulfoxide (DMSO) Soluble [1][2]

Dimethylformamide (DMF) Soluble [1][2]

Dichloromethane (DCM) Soluble [1][2]

Note on Preparing Stock Solutions: For creating stock solutions, it is recommended to use

anhydrous organic solvents such as DMSO or DMF. When using hygroscopic solvents like

DMSO, it is best to use a fresh, unopened bottle to minimize water content, which can affect

the compound's stability.

Stability Profile
The stability of N-(m-PEG4)-N'-(azide-PEG4)-Cy7 is influenced by its three main components:

the Cy7 dye, the PEG linker, and the azide functional group.

Storage Recommendations:

Format
Storage
Temperature

Duration Reference

Solid -20°C Long-term [2]

In Anhydrous Solvent

(e.g., DMSO)
-20°C or -80°C Short to medium-term [4]

It is advisable to prepare aqueous solutions fresh for each use to minimize degradation.[4] The

compound is typically shipped at ambient temperature.[2]
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pH Stability: While specific pH stability data for N-(m-PEG4)-N'-(azide-PEG4)-Cy7 is not

available, general knowledge of similar compounds suggests that the azide group is relatively

stable in mild acidic to neutral conditions.[5] The ether linkages in the PEG spacer are also

generally stable across a range of pH values.

Light Sensitivity: Cyanine dyes, including Cy7, are known to be sensitive to light. Organic

azides can also be photolabile, particularly to UV radiation, which can lead to the formation of

reactive nitrenes.[5] Therefore, it is crucial to protect N-(m-PEG4)-N'-(azide-PEG4)-Cy7 and its

solutions from light by using amber vials or wrapping containers in foil.

Chemical Compatibility: The azide group is susceptible to reduction. For instance, it can

undergo a Staudinger reduction in the presence of phosphines like tris(2-

carboxyethyl)phosphine (TCEP).[6] Therefore, contact with reducing agents should be avoided

unless a specific chemical transformation is intended. The PEG linker, while generally stable,

can be susceptible to oxidation.

Experimental Protocols
The following are generalized protocols for assessing the solubility and stability of N-(m-
PEG4)-N'-(azide-PEG4)-Cy7. These should be adapted based on specific experimental needs.

Protocol for Determining Aqueous Solubility:

Preparation of a Saturated Solution:

Add an excess amount of N-(m-PEG4)-N'-(azide-PEG4)-Cy7 to a known volume of the

aqueous buffer of interest (e.g., PBS, pH 7.4) in a vial.

Ensure the vial is protected from light.

Agitate the mixture at a constant temperature for a sufficient time (e.g., 24 hours) to

ensure equilibrium is reached.

Separation of Undissolved Solid:

Centrifuge the suspension to pellet the undissolved solid.

Carefully collect the supernatant, ensuring no solid particles are transferred.
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Quantification:

Measure the absorbance of the supernatant at the excitation maximum of Cy7 (~750 nm).

Determine the concentration using a standard curve prepared from a stock solution of

known concentration (e.g., in DMSO).

The solubility is the concentration of the dye in the saturated supernatant.

Protocol for Assessing Stability in Aqueous Buffer:

Solution Preparation:

Prepare a solution of N-(m-PEG4)-N'-(azide-PEG4)-Cy7 in the aqueous buffer of interest

at a known concentration.

Incubation:

Divide the solution into several aliquots in light-protected vials.

Incubate the aliquots under different conditions to be tested (e.g., varying temperature, pH,

or light exposure).

Time-Point Analysis:

At designated time points (e.g., 0, 2, 4, 8, 24 hours), take a sample from each condition.

Analyze the samples using High-Performance Liquid Chromatography (HPLC) with a UV-

Vis or fluorescence detector.

Data Analysis:

Monitor the appearance of new peaks (indicating degradation products) and the decrease

in the area of the parent compound's peak over time.

Calculate the percentage of the remaining compound at each time point to determine the

degradation rate.
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Visualizations

Logical Workflow for Assessing Compound Stability
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Caption: Workflow for Stability Assessment.
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Key Factors Influencing Stability

N-(m-PEG4)-N'-(azide-PEG4)-Cy7
Stability
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Caption: Factors Affecting Compound Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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